Cas no 63555-16-8 (Phenol, 4-[(3,5-dibromo-2-pyridinyl)oxy]-)

Phenol, 4-[(3,5-dibromo-2-pyridinyl)oxy]- structure
63555-16-8 structure
Product Name:Phenol, 4-[(3,5-dibromo-2-pyridinyl)oxy]-
CAS No:63555-16-8
MF:C11H7Br2NO2
MW:344.986781358719
CID:390056
PubChem ID:71372461
Update Time:2025-04-19

Phenol, 4-[(3,5-dibromo-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(3,5-dibromo-2-pyridinyl)oxy]-
    • 4-(3,5-dibromopyridin-2-yl)oxyphenol
    • 4-[(3,5-Dibromopyridin-2-yl)oxy]phenol
    • 63555-16-8
    • DTXSID70795335
    • Inchi: 1S/C11H7Br2NO2/c12-7-5-10(13)11(14-6-7)16-9-3-1-8(15)2-4-9/h1-6,15H
    • InChI Key: GPJZHSFSOZSTTH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CN=C1OC1C=CC(=CC=1)O)Br

Computed Properties

  • Exact Mass: 344.88230g/mol
  • Monoisotopic Mass: 342.88435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.4Ų
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